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Compound of Interest

Compound Name: 5-Phenyltetradecane

Cat. No.: B14179997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Phenyltetradecane is an aromatic hydrocarbon belonging to the class of Linear

Alkylbenzenes (LABs). While not a pharmaceutical agent itself, its structural similarity to certain

drug metabolites and its prevalence as a component of industrial products necessitates a

thorough understanding of its behavior in the environment. LABs are primary precursors in the

production of linear alkylbenzene sulfonate (LAS), a major component of detergents.

Consequently, 5-Phenyltetradecane can enter aquatic ecosystems through municipal and

industrial wastewater discharges.[1][2] This technical guide provides a comprehensive

overview of the environmental fate and transport of 5-Phenyltetradecane in aquatic systems,

offering detailed data, experimental protocols, and visual representations to aid in risk

assessment and environmental management.

Due to the limited availability of specific data for 5-Phenyltetradecane, this guide utilizes data

for the broader class of Linear Alkylbenzenes (LABs) as a surrogate. This approach is

scientifically justified by the structural and chemical similarities within the LAB homologous

series.

Physicochemical Properties
The environmental partitioning and fate of a chemical are largely governed by its

physicochemical properties. The following table summarizes key properties for Linear
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Alkylbenzenes, which are used to model the behavior of 5-Phenyltetradecane.

Property Value Unit Reference

Molecular Formula C₂₀H₃₄ - [3]

Molecular Weight 274.48 g/mol [3]

Water Solubility Insoluble - [3]

Density 0.863 g/cm³ [3]

Boiling Point 290-310 °C [4]

Log Kow (Octanol-

Water Partition

Coefficient)

High (estimated > 4) - Implied by insolubility

Environmental Fate and Transport in Aquatic
Systems
The journey of 5-Phenyltetradecane in an aquatic environment is dictated by a combination of

transport and transformation processes. These include hydrolysis, photolysis, biodegradation,

sorption to sediment and suspended particles, and bioaccumulation in aquatic organisms.

Hydrolysis
Hydrolysis is a chemical reaction in which a molecule is cleaved into two parts by the addition

of a molecule of water. Linear Alkylbenzenes, including 5-Phenyltetradecane, are chemically

stable and do not contain functional groups that are susceptible to hydrolysis under typical

environmental pH and temperature conditions.[5][6] Therefore, hydrolysis is not considered a

significant degradation pathway for 5-Phenyltetradecane in aquatic systems.

Photolysis
Photolysis, or photodegradation, is the breakdown of chemical compounds by light. While

some aromatic compounds can undergo photolysis, Linear Alkylbenzenes are not expected to

undergo significant direct photochemical degradation in aquatic environments.[7] However,

indirect photolysis, mediated by other light-absorbing substances in the water, may contribute
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to a minor extent to its overall degradation. Studies on the photocatalytic degradation of the

sulfonated counterparts of LABs (LAS) have shown that degradation can be achieved under

specific laboratory conditions with UV light and a catalyst, but these conditions are not

representative of natural aquatic environments.[8][9]

Biodegradation
Biodegradation is the breakdown of organic matter by microorganisms, and it is the primary

mechanism for the removal of Linear Alkylbenzenes from aquatic systems.[7] LABs are readily

biodegradable in natural waters, with half-lives typically in the range of 4 to 9 days.[7] The rate

of biodegradation is influenced by factors such as temperature, nutrient availability, and the

microbial population present. The structure of the LAB isomer also plays a role, with isomers

having the phenyl group closer to the end of the alkyl chain (external isomers) generally

degrading faster than those with the phenyl group in the middle of the chain (internal isomers)

like 5-Phenyltetradecane.[1]

Process Parameter Value Conditions Reference

Aerobic

Biodegradation
Half-life 4 - 9 days Natural waters [7]

Aerobic

Biodegradation

Half-life

(benzene ring)
0.73 - 14 days

River water with

and without

sediment

[10]

Sorption
Due to their hydrophobic nature (low water solubility and high Log Kow), Linear Alkylbenzenes

have a strong tendency to adsorb to organic matter in sediment and suspended solids in the

water column.[11] This process, known as sorption, significantly influences their transport and

bioavailability. The organic carbon-water partitioning coefficient (Koc) is a measure of a

chemical's tendency to sorb to organic carbon. While a specific Koc for 5-Phenyltetradecane
is not available, the high Log Kow suggests a high Koc value. Sorption to sediments can act as

a sink for 5-Phenyltetradecane, but it can also lead to its persistence in the environment as it

becomes less available for biodegradation.[10]
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Process Parameter Value Range Reference

Sorption Partition Coefficient 3 - 26,000 [12]

Bioaccumulation
Bioaccumulation is the process by which a chemical is taken up by an organism from the

surrounding environment and accumulates in its tissues. The potential for a chemical to

bioaccumulate is often estimated using the bioconcentration factor (BCF), which is the ratio of

the chemical's concentration in an organism to its concentration in the surrounding water.

Given its high hydrophobicity, 5-Phenyltetradecane has the potential to bioaccumulate in

aquatic organisms. However, studies on LABs have shown that they do not accumulate to

significant levels in fish, with a reported BCF of 35.[7] This is likely due to the ability of many

aquatic organisms to metabolize LABs. It is important to note that the presence of other

substances, such as surfactants, can potentially enhance the bioaccumulation of xenobiotics.

[13][14]

Organism Parameter Value Reference

Fish
Bioconcentration

Factor (BCF)
35 [7]

Experimental Protocols
The determination of the environmental fate and transport parameters for chemicals like 5-
Phenyltetradecane follows standardized protocols, such as those developed by the

Organisation for Economic Co-operation and Development (OECD) and the U.S.

Environmental Protection Agency (EPA).[15][16][17][18]

Hydrolysis Testing
OECD Guideline 111: Hydrolysis as a Function of pH This guideline specifies a tiered approach

to determine the rate of hydrolytic degradation of a chemical in aqueous solutions at different

pH values (typically 4, 7, and 9) and temperatures. The concentration of the test substance is

measured over time to determine the hydrolysis rate constant and half-life.
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Photolysis Testing
OECD Guideline 316: Phototransformation of Chemicals in Water – Direct Photolysis This

guideline describes a method for determining the direct phototransformation rate of a chemical

in water under simulated sunlight. The test substance in a buffered aqueous solution is

irradiated with a light source that simulates natural sunlight, and the decrease in its

concentration is monitored over time.

Biodegradation Testing
OECD Guideline 308: Aerobic and Anaerobic Transformation in Aquatic Sediment Systems

This test simulates the degradation of a chemical in a natural water-sediment system. The test

substance is added to water overlying a layer of sediment, and the system is incubated under

aerobic or anaerobic conditions. The disappearance of the parent compound and the formation

of degradation products are monitored in both the water and sediment phases over time.

Sorption Testing
OECD Guideline 106: Adsorption – Desorption Using a Batch Equilibrium Method This

guideline is used to determine the adsorption and desorption potential of a chemical to soil or

sediment. The test substance is equilibrated with a soil/sediment-water suspension. The

concentration of the substance in the aqueous phase is measured after equilibrium is reached,

and the amount adsorbed to the solid phase is calculated by difference. This allows for the

determination of the adsorption coefficient (Kd) and the organic carbon-normalized adsorption

coefficient (Koc).

Bioaccumulation Testing
OECD Guideline 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure This guideline

provides methods to estimate the bioconcentration and bioaccumulation potential of a chemical

in fish. In the aqueous exposure test, fish are exposed to the chemical dissolved in water, and

the uptake and depuration rates are measured to calculate the bioconcentration factor (BCF).

The dietary exposure method is used for substances with low water solubility and involves

feeding fish with spiked food.

Environmental Fate and Transport Pathway Diagram
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The following diagram illustrates the key environmental fate and transport pathways for 5-
Phenyltetradecane in an aquatic system.

Source

Aquatic System Fate Processes

Wastewater Discharge 5-Phenyltetradecane in Water Column
Sorption to Suspended SolidsSorption

Bioaccumulation in Aquatic Organisms

Uptake

Biodegradation
(Primary Pathway)

Photolysis
(Minor Pathway)

Deposition to Sediment

Settling
5-Phenyltetradecane in Sediment

Uptake

Biodegradation
(Slower)

Metabolism

Click to download full resolution via product page

Caption: Environmental fate of 5-Phenyltetradecane in aquatic systems.

Conclusion
The environmental fate of 5-Phenyltetradecane in aquatic systems is primarily driven by

biodegradation and sorption to sediment and suspended solids. While it has the potential for

bioaccumulation due to its hydrophobic nature, metabolic processes in aquatic organisms

appear to limit high levels of accumulation. Hydrolysis and direct photolysis are not considered

significant degradation pathways. This technical guide provides a foundational understanding

for researchers and professionals involved in environmental risk assessment and management.

Further research focusing specifically on 5-Phenyltetradecane would be beneficial to refine
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these assessments and reduce the reliance on surrogate data from the broader class of Linear

Alkylbenzenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Aquatic Journey of 5-Phenyltetradecane:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14179997#environmental-fate-and-transport-of-5-
phenyltetradecane-in-aquatic-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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